Cas no 377047-38-6 (Pyrimidine,2-[1,1'-biphenyl]-3-yl-)
377047-38-6 structure
Product Name:Pyrimidine,2-[1,1'-biphenyl]-3-yl-
CAS No:377047-38-6
MF:C16H12N2
MW:232.279883384705
CID:298184
PubChem ID:45117402
Update Time:2025-04-19
Pyrimidine,2-[1,1'-biphenyl]-3-yl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,2-[1,1'-biphenyl]-3-yl-
- Pyrimidine, 2-[1,1-biphenyl]-3-yl- (9CI)
- SCHEMBL9697154
- 2-(3-Biphenylyl)pyrimidine
- 377047-38-6
- 2-([1,1'-Biphenyl]-3-yl)pyrimidine
-
- Inchi: 1S/C16H12N2/c1-2-6-13(7-3-1)14-8-4-9-15(12-14)16-17-10-5-11-18-16/h1-12H
- InChI Key: CIHXPMHUOQCNHZ-UHFFFAOYSA-N
- SMILES: N1C=CC=NC=1C1=CC=CC(=C1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 232.10016
- Monoisotopic Mass: 232.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 38
- Rotatable Bond Count: 9
- Complexity: 898
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 4.9
- Topological Polar Surface Area: 25.8A^2
Experimental Properties
- PSA: 25.78
Pyrimidine,2-[1,1'-biphenyl]-3-yl- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
377047-38-6 (Pyrimidine,2-[1,1'-biphenyl]-3-yl-) Related Products
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